(Z)-Methyl 2-(((1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylidene)amino)oxy)acetate

• IUPAC Name: methyl 2-[[1-(2-amino-1,3-thiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)-2-oxoethylidene]amino]oxyacetate
• InChI: InChI=1S/C15H12N4O4S3/c1-22-11(20)6-23-19-12(9-7-24-14(16)17-9)13(21)26-15-18-8-4-2-3-5-10(8)25-15/h2-5,7H,6H2,1H3,(H2,16,17)
• InChI Key: OAMJLTUHASKYSM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CON=C(C1=CSC(=N1)N)C(=O)SC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H12N4O4S3
• Molecular Weight: 408.5 g/mol
• CAS No.: 246035-38-1

Description

(Z)-Methyl 2-(((1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylidene)amino)oxy)acetate is a useful research compound. Its molecular formula is C15H12N4O4S3 and its molecular weight is 408.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Optimization

The compound has been involved in synthesis processes as a key intermediate. For instance, Wang Yu-huan (2009) detailed the synthesis of a structurally similar compound, focusing on optimizing conditions for maximum yield, indicating the compound's significance in chemical synthesis processes (Wang Yu-huan, 2009).

Antibacterial Applications

Compounds with a structure closely related to (Z)-Methyl 2-(((1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylidene)amino)oxy)acetate have been synthesized and tested for their antibacterial activities. For example, H. Tsubouchi et al. (1994) synthesized a series of 2-oxaisocephems with a thio-substituted methyl group and a 2-aminothiazol-4-yl moiety, showing potent activities against gram-positive bacteria (H. Tsubouchi et al., 1994).

Anticancer Properties

The aminothiazole ring system, a part of the compound's structure, has broad applications in the treatment of various diseases, including cancer. For instance, G. Reddy and Κ. Rao (2008) synthesized a series of compounds with the aminothiazole ring system and tested them for COX-2 / 5-LOX inhibitory activity, with some exhibiting notable activity (G. Reddy & Κ. Rao, 2008).

Medicinal Chemistry

The compound is also prominent in medicinal chemistry, particularly in the synthesis of cephalosporin antibiotics. K. Tatsuta et al. (1994) detailed the preparation of a Z-isomer of 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic acid, a common acyl moiety of cephem antibiotics, from aminoisoxazoles (K. Tatsuta et al., 1994).